Cas no 886211-44-5 (Phenol, 3-[(5-pyrimidinylmethyl)amino]-)
![Phenol, 3-[(5-pyrimidinylmethyl)amino]- structure](https://ossimg.kuujia.com/scimg/886500/886211-44-5x500.png)
886211-44-5 structure
Product Name:Phenol, 3-[(5-pyrimidinylmethyl)amino]-
CAS No:886211-44-5
MF:C11H11N3O
MW:201.224541902542
CID:4293692
PubChem ID:62759141
Update Time:2025-04-24
Phenol, 3-[(5-pyrimidinylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3-[(5-pyrimidinylmethyl)amino]-
- 3-[(5-pyrimidinylmethyl)amino]Phenol
- AKOS012052740
- 886211-44-5
- DA-01540
- SCHEMBL5268459
-
- Inchi： 1S/C11H11N3O/c15-11-3-1-2-10(4-11)14-7-9-5-12-8-13-6-9/h1-6,8,14-15H,7H2
- InChI Key： QRWMKGBINUXNFK-UHFFFAOYSA-N
- SMILES： C1(O)=CC=CC(NCC2=CN=CN=C2)=C1
Computed Properties
- Exact Mass: 201.090211983Da
- Monoisotopic Mass: 201.090211983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 58Ų
Phenol, 3-[(5-pyrimidinylmethyl)amino]- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
886211-44-5 (Phenol, 3-[(5-pyrimidinylmethyl)amino]-) Related Products
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